Cas no 34770-60-0 (4-Methylpiperazin-2-one)

4-Methylpiperazin-2-one Properties

Names and Identifiers

• 4-Methylpiperazin-2-one
• 4-Methyl-2-piperazinone
• N-Methylpiperazinone
• 1-METHYL-3-OXOPIPERAZINE
• 1-Methyl-3-piperazinone
• 1-METHYL-PIPERAZINE-3-ONE
• 2-Piperazinone,4-methyl-
• 2-Piperazinone,4-methyl
• 4-methyl-2-oxo-piperazine
• 4-Methyl-piperazin-2-on
• 4-methyl-piperazin-2-one
• 4-methyl-piperazinone
• 4-N-methylpiperazin-2-one
• Piperazinone,4-methyl
• +Expand

• MDL： MFCD11870124
• InChIKey： KVIZTDNKHOCNAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10N2O/c1-7-3-2-6-5(8)4-7/h2-4H2,1H3,(H,6,8)
• SMILES： O=C1NCCN(C)C1

Computed Properties

• Exact Mass: 114.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 8

Experimental Properties

• LogP: -0.68530
• PSA: 32.34000
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 261 ºC
• Melting Point: 85-89 °C
• Flash Point: 112 ºC
• Sensitiveness: Moisture Sensitive
• Density: 1.037

4-Methylpiperazin-2-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 22-36/37/38-43
• Signal Word：Warning

4-Methylpiperazin-2-one Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%